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Compound of Interest

Compound Name: 5-Hydroxy-3-phenylbenzoic acid
CAS No.: 35489-88-4
Cat. No.: B1503092
Get Quote
. J

Executive Summary & Chemical Profile

5-Hydroxy-3-phenylbenzoic acid is a functionalized biphenyl scaffold often utilized in Metal-
Organic Framework (MOF) synthesis and medicinal chemistry.[1][2][3] Its structure combines a
carboxylic acid and a phenolic hydroxyl group on a biphenyl core.

Crucial Safety Context: While specific toxicological data for this exact isomer is often limited in
public repositories, we must apply the Precautionary Principle based on its structural analogs
(e.g., 4-Hydroxy-3-phenylbenzoic acid, CAS 92379-11-8).[1][2][3] This compound exhibits the
dual hazards of organic acids (irritation/corrosion) and phenols (rapid absorption/protein
denaturation).

Primary Hazards (Derived from Structural Class):
o Severe Eye Damage (H318): Phenolic acids can cause irreversible corneal opacity.[3]
o Respiratory Irritation (H335): Fine particulates are potent upper respiratory tract irritants.[3]

e Skin Irritation (H315): Potential for contact dermatitis.[3]
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Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system. Do not deviate from these
specifications without a documented risk assessment.
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PPE Category

Specification

Scientific Rationale

Eye Protection

Chemical Splash Goggles
(Indirect Vent)

Critical: Standard safety
glasses are insufficient.[1][2][3]
Fine organic dust can bypass
side-shields.[1][2][3] The
acidic/phenolic nature of the
compound poses a risk of
permanent eye damage upon
contact with mucosal

membranes.

Hand Protection

Double Nitrile Gloves(Inner: 4
mil / Outer: 5-8 mil)

Permeation Defense: Phenolic
compounds can permeate thin
nitrile.[1][2][3] Double gloving
provides a "breakthrough
indicator” system. If the outer
glove is compromised, the
inner glove protects during

doffing.

Respiratory

Fume Hood (Primary)N95/P2

Respirator (Secondary)

Engineering Control First: All
open-vessel handling must
occur inside a certified fume
hood.[1][2][3] Use a respirator
only if weighing outside a hood
(not recommended) or during

spill cleanup.[3]

Body Defense

Lab Coat (High-neck, snap

closure) + Tyvek Sleeves

Dust Migration: Fine powders
settle on forearms.[1][2][3]
Disposable Tyvek sleeves
bridge the gap between the
glove cuff and lab coat,

preventing skin accumulation.

Operational Protocol: Step-by-Step
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Phase 1: Engineering Controls & Preparation[1]

 Static Mitigation: Organic powders are prone to static charging, which causes patrticle
scattering. Place an ionizing bar or antistatic gun near the balance inside the fume hood.

 Airflow Check: Verify fume hood face velocity is between 0.3 — 0.5 m/s (60-100 fpm).

» Waste Staging: Pre-label a solid waste container ("Solid Organic Acid Waste") and place it
inside the hood to prevent transferring contaminated materials across the lab.

Phase 2: Weighing and Transfer

e Donning Sequence: Wash hands

Inner Gloves
Lab Coat
Tyvek Sleeves
Outer Gloves
Goggles.

o Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of
stock bottles.

» Solubilization: If dissolving in organic solvents (e.g., DMSO, DMF), add solvent slowly. The
heat of solvation for carboxylic acids can be exothermic, potentially increasing vapor
pressure of the solvent.

Phase 3: Decontamination & Doffing[1]

o Dry Wipe: Before removing items from the hood, wipe the exterior of the container with a dry
Kimwipe to remove invisible dust.

e Glove Removal:

o Remove outer gloves inside the hood and dispose of them as solid hazardous waste.
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o Inspect inner gloves for tears or discoloration.

» Surface Cleaning: Wipe the balance area with a mild detergent (pH neutral) followed by
water. Avoid using pure ethanol initially, as it may spread the hydrophobic powder rather than

solubilizing it effectively.

Visual Workflow: Safety Logic

The following diagram illustrates the decision logic for handling this compound, emphasizing
the "Stop/Go" safety checks.
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START: Handling Request

Risk Assessment:
Verify CAS & SDS (H318 Check)

Preparation:
1. Fume Hood On
2. lonizer Ready
3. Waste Container Staged

Donning PPE:
Double Nitrile + Goggles + Sleeves

Handling (In Hood):
Weighing & Transfer

Spill or Dust Release?

EMERGENCY:
1. Evacuate Area

2. Don N95/Respirator
3. Absorb with Dry Pad

Disposal:
Solid Organic Waste Stream

Doffing:
Remove Outer Gloves in Hood

END: Wash Hands

Click to download full resolution via product page
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Caption: Operational logic flow for handling 5-Hydroxy-3-phenylbenzoic acid, detailing critical

decision points for spill management and waste disposal.

Disposal & Emergency Response
Waste Disposal Protocol

Classification: Regulated Hazardous Waste (Solid, Organic, Acidic).
Container: High-density polyethylene (HDPE) or glass wide-mouth jar.

Labeling: Must adhere to RCRA or local regulations. Label clearly: "Hazardous Waste - Solid
Organic Acid (Contains Phenols)."[1][2][3]

Prohibition:NEVER flush down the drain. The pKa of benzoic acid derivatives (~4.2) and
phenols (~10) means they can precipitate in plumbing or disrupt municipal water treatment
biology.

Emergency Measures

Eye Contact: Immediate irrigation is vital. Flush for 15 minutes minimum. Phenolic
compounds can cause numbing, masking the extent of the injury—continue flushing even if
pain subsides.

Skin Contact: Wash with soap and water.[4][5] If available, use Polyethylene Glycol 300
(PEG 300) swabbing for phenol-specific decontamination, followed by water rinse.[1][2][3]

Spills: Do not sweep dry dust (creates aerosols).[3] Cover with a wet paper towel (dampened
with water) to suppress dust, then scoop into a waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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